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Compound of Interest

Compound Name: N744 tosylate

CAS No.: 72616-22-9

Cat. No.: B3183164

Get Quote

Part 1: Executive Hazard Assessment
Status: Developmental Therapeutic / Research Chemical Default Classification: Hazardous /

Cytotoxic (Precautionary Principle) Primary Disposal Method: High-Temperature Incineration (

)

The "Tosylate" Factor: The tosylate anion (

) is a stable, organic sulfonate. Unlike simple hydrochloride salts, tosylates add organic carbon
load to aqueous waste streams.

Solubility: High in polar organic solvents (DMSO, Methanol) and likely moderate-to-high in

water.

Stability: Resistant to simple hydrolysis; requires oxidative degradation or incineration.

Part 2: Waste Stream Segregation Protocols
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Do not mix N744 waste with general lab trash. Use the following segregation logic to ensure

regulatory compliance (RCRA/EPA standards) and safety.

A. Solid Waste (Trace vs. Bulk)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

B. Liquid Waste (The Solubility Trap)
Because N744 is a tosylate salt, it may partition into aqueous layers during extractions. Do not

pour aqueous layers down the drain.

High-Concentration Organic Waste:

Composition: N744 dissolved in DMSO, Methanol, or DCM.

Action: Collect in Halogenated or Non-Halogenated solvent carboys (depending on

solvent).

Tagging: List "N744 Tosylate" explicitly on the waste tag.

Aqueous Waste (Rinsate/Mother Liquor):

Risk: Tosylates are water-soluble; N744 will persist in water.

Action: Collect all aqueous rinses from glassware cleaning in a separate carboy labeled

"Aqueous Waste - Toxic Contamination."

Prohibition: NEVER dispose of N744 solutions via sanitary sewer.
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Part 3: Decontamination & Spill Response
Standard ethanol sprays may solubilize N744 Tosylate, spreading the contamination rather

than destroying it. Use a Chemical Oxidation method for surface deactivation.

Deactivation Reagent (Standard Protocol)
Solution A: 10% Sodium Hypochlorite (Bleach)

Solution B: 0.1 M Sodium Hydroxide (NaOH)

Mechanism: The base (NaOH) helps cleave the tosylate ester/salt linkage (if applicable) or

free the amine, while the hypochlorite oxidatively destroys the active pharmaceutical core

(N744).

Step-by-Step Decon Workflow:
Absorb: Cover spill with absorbent pads. Discard into Bulk Solids container.

Apply: Gently flood the area with Solution A (Bleach). Allow 10 minutes of contact time.

Neutralize: Wipe up, then apply Solution B (NaOH) or water to remove bleach residue.

Verify: If N744 is UV-active (common for tosylates), use a UV lamp to check for fluorescent

residues.

Part 4: Waste Decision Logic (Visualized)
The following diagram illustrates the decision matrix for disposing of N744 Tosylate, ensuring

no active compound enters the municipal water supply.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for N744 Tosylate waste routing. Note the strict prohibition on drain

disposal for aqueous fractions.

Part 5: Scientific Rationale & Compliance
Why Incineration? Research compounds like N744 often lack complete biodegradability data.

Landfilling (even in hazardous cells) poses a long-term leaching risk. High-temperature

incineration guarantees the destruction of the aromatic tosylate ring and the pharmacophore.

The "P-List" vs. "U-List" Concept: While N744 is likely not yet explicitly listed on EPA's RCRA

P-list (acutely toxic) or U-list (toxic), best practice dictates treating it as a P-listed equivalent

waste. This ensures that "empty" containers are triple-rinsed or disposed of as bulk waste,

preventing regulatory violations during safety audits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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